Cas no 2228132-04-3 (methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate
• CAS No: 2228132-04-3
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5791323
• PubChem ID: 165830254
• Update Time: 2025-10-29

methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[1-(2-cyclopentylethyl)cyclopropyl]acetate
• EN300-1825367
• 2228132-04-3
• methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate

• Inchi： 1S/C13H23NO2/c1-16-12(15)11(14)13(8-9-13)7-6-10-4-2-3-5-10/h10-11H,2-9,14H2,1H3
• InChI Key： HMMRUDDRRLPCLW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CCC2CCCC2)CC1)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate

Recent Advances in the Study of Methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate (CAS: 2228132-04-3)

Methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate (CAS: 2228132-04-3) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and amino ester functionalities, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for researchers aiming to develop new treatments for diseases such as cancer, neurological disorders, and infectious diseases.

The synthesis of methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate has been optimized in recent years, with several research groups reporting improved yields and purity through innovative catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric catalysis to achieve enantioselective synthesis, which is critical for ensuring the compound's biological activity. The study highlighted the importance of the cyclopropyl ring in conferring conformational rigidity, which enhances binding affinity to target proteins.

Pharmacological evaluations of methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate have revealed its potential as a modulator of key biological pathways. In vitro studies have shown that the compound exhibits inhibitory activity against certain enzymes involved in inflammatory responses, suggesting its utility in developing anti-inflammatory agents. Additionally, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, which are essential for further drug development.

One of the most exciting developments is the compound's potential application in oncology. A recent preprint article (2024) reported that methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate can selectively inhibit the proliferation of cancer cells by targeting specific signaling pathways. The study utilized high-throughput screening and molecular docking simulations to identify the compound's interaction with oncogenic proteins, providing a mechanistic basis for its anti-cancer effects. These findings open new avenues for the design of targeted therapies with reduced side effects.

Despite these promising results, challenges remain in the clinical translation of methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials. Ongoing studies are also exploring its derivatives to optimize potency and selectivity.

In conclusion, methyl 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetate (CAS: 2228132-04-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of novel drugs addressing unmet medical needs. Future studies should focus on elucidating its full pharmacological potential and addressing the challenges associated with its development.